Cas no 152663-46-2 (5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-)

5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)- structure
152663-46-2 structure
Product Name:5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-
CAS No:152663-46-2
MF:C7H5NO3
MW:151.119501829147
CID:99168
PubChem ID:45083718
Update Time:2025-04-18

5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-
    • 5-Isoxazolecarboxaldehyde, 3-(1-hydroxy-2-propynyl)- (9CI)
    • 3-(1-hydroxy-propynyl) isoxazol-5-carboxaldehyde
    • 152663-46-2
    • LQBDEXWXQUPTRS-UHFFFAOYSA-N
    • 3-(1-Hydroxyprop-2-yn-1-yl)isoxazole-5-carbaldehyde
    • SCHEMBL9252014
    • Inchi: 1S/C7H5NO3/c1-2-7(10)6-3-5(4-9)11-8-6/h1,3-4,7,10H
    • InChI Key: LQBDEXWXQUPTRS-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(C(C#C)O)=N1

Computed Properties

  • Exact Mass: 151.02695
  • Monoisotopic Mass: 151.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33
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